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Compound of Interest

Compound Name: Phenyl chloromethanesulfonate

CAS No.: 16764-29-7

Cat. No.: B3379598

Get Quote

Introduction & Chemical Identity
Phenyl chloromethanesulfonate (CAS: 16764-29-7) is a specialized sulfonate ester

characterized by the presence of an electron-withdrawing

-chloro substituent.[1] Structurally related to phenyl methanesulfonate and the protease
inhibitor PMSF (phenylmethanesulfonyl fluoride), this compound serves as a potent
sulfonylating agent and a precursor for reactive sulfene intermediates.

Its unique reactivity profile stems from the interplay between the phenoxide leaving group and

the acidic

-protons, which are activated by both the sulfonyl group and the

-chlorine atom.
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Property Data

IUPAC Name Phenyl chloromethanesulfonate

Formula

Molecular Weight 206.65 g/mol

Structure

Appearance Colorless to pale yellow oil or low-melting solid

Boiling Point 122°C at 1.7 Torr (Lit.)

Key NMR Signals

(CDCl

):

7.33 (5H, s, Ar-H), 4.66 (2H, s,

)

Electronic Environment
The molecule features two electrophilic centers and one acidic carbon center:

Sulfonyl Sulfur (

): Highly electrophilic due to the inductive withdrawal by the phenoxy group and the
chloromethyl group.

-Carbon (

): The

bonds are significantly more acidic (

estimated) than those in phenyl methanesulfonate due to the inductive effect (-I) of the
chlorine atom.

Chloromethyl Carbon: Potentially susceptible to nucleophilic attack, though the sulfonyl

group usually directs nucleophiles to the sulfur or protons.
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Synthesis Protocol
The synthesis of phenyl chloromethanesulfonate is typically achieved via nucleophilic

substitution of chloromethanesulfonyl chloride with phenol under basic conditions.

Laboratory Scale Synthesis
Reagents: Phenol (1.0 equiv), Chloromethanesulfonyl chloride (1.05 equiv), Triethylamine (

, 1.1 equiv), Dichloromethane (

).

Protocol:

Preparation: Dissolve phenol (e.g., 10 mmol) in anhydrous

(20 mL) under an inert atmosphere (

).

Cooling: Cool the solution to 0°C using an ice bath.

Addition: Add triethylamine dropwise to form the phenoxide species in situ.

Sulfonylation: Slowly add chloromethanesulfonyl chloride (dissolved in 5 mL

) over 15 minutes. The exotherm must be controlled to prevent side reactions (sulfene
oligomerization).

Workup: Stir at 0°C for 1 hour, then warm to room temperature. Wash with 1M HCl (to

remove amine salts), saturated

, and brine.

Purification: Dry over

, concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) or vacuum
distillation if the product is an oil.
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Reactivity & Mechanistic Pathways
The reactivity of phenyl chloromethanesulfonate with nucleophiles (amines, hydroxide,

alkoxides) is governed by two competing mechanisms: Associative

and Elimination-Addition (E1cB).

Mechanism A: The Sulfene Pathway (E1cB)
In the presence of basic nucleophiles (or tertiary amine bases), the reaction proceeds via the

formation of a Chlorosulfene intermediate. The

-chloro group enhances the acidity of the

-protons, facilitating rapid deprotonation.

Deprotonation: Base removes an

-proton to form a carbanion.

Elimination: The phenoxide group is expelled, generating chlorosulfene (

).

Addition: The nucleophile (e.g.,

) attacks the highly reactive sulfur atom of the sulfene.

Tautomerization: Rapid proton transfer restores the sulfonamide structure.

Mechanism B: Direct Substitution ( )
With weak bases or highly nucleophilic species (e.g., azide, thiolate) in aprotic solvents, the

reaction may proceed via direct attack at the sulfur atom, displacing the phenoxide. However,

for phenyl esters, the E1cB pathway is often dominant due to the lability of the

-protons.
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The following diagram illustrates the bifurcation between the Sulfene (E1cB) and Direct

Substitution (

) pathways.
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(ClCH2-SO2-OPh)

Carbanion Intermediate
[ClCH-SO2-OPh]-
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Addition (+NuH)

Product (via SN2)
ClCH2-SO2-Nu

Displacement (-OPh)

Click to download full resolution via product page

Figure 1: Mechanistic bifurcation. The E1cB pathway (Red) involves a reactive chlorosulfene

intermediate, while the

pathway (Green) involves direct displacement.

Experimental Characterization: Kinetic Hydrolysis
To distinguish between mechanisms, kinetic isotope effect (KIE) studies and Hammett plots are

utilized.

Protocol: pH-Rate Profile Determination
Objective: Determine the rate constant (
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) of hydrolysis as a function of pH to identify the transition from pH-independent hydrolysis to
base-catalyzed E1cB.

Stock Solution: Prepare a 10 mM stock of phenyl chloromethanesulfonate in Acetonitrile (

).

Buffers: Prepare aqueous buffers ranging from pH 1.0 to 12.0 (maintain ionic strength

M with

).

Initiation: Inject 20

of stock into 2.0 mL of buffer in a quartz cuvette.

Monitoring: Monitor the release of phenol by UV-Vis spectroscopy at

nm (phenol) or 287 nm (phenoxide, at high pH).

Analysis: Fit the absorbance vs. time data to a pseudo-first-order equation:

.

Expected Outcome:

Acidic pH: Slow, pH-independent hydrolysis (

).

Alkaline pH: Rate increases linearly with

. A break in the linearity or a plateau at very high pH suggests a change in the rate-
determining step (e.g., formation of sulfene becomes faster than its trapping).

Applications in Synthesis & Medicinal Chemistry[3]
Vicarious Nucleophilic Substitution (VNS)
Phenyl chloromethanesulfonate is a precursor for
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-chloromethanesulfonyl carbanions. These carbanions can undergo Vicarious Nucleophilic
Substitution with electron-deficient heterocycles (e.g., nitroarenes, triazines).

Mechanism: The carbanion attacks the aromatic ring; subsequent elimination of

(or

) results in the alkylation of the ring.

Utility: Synthesis of functionalized pyrazoles and triazines.[2][3]

Protease Inhibition (Theoretical)
While less common than PMSF, phenyl chloromethanesulfonate possesses the requisite

electrophilic sulfur to covalently modify the active site serine residues of proteases.

Advantage: The chloromethyl group provides a secondary handle for further diversification or

cross-linking after the initial sulfonylation event.

Comparison of Sulfonylating Agents
Reagent Leaving Group Mechanism (Base) Reactivity

Phenyl

Chloromethanesulfon

ate

Phenoxide E1cB (Chlorosulfene) High

Phenyl

Methanesulfonate
Phenoxide E1cB (Sulfene) Moderate

PMSF Fluoride / E1cB Moderate-High

Methanesulfonyl

Chloride
Chloride / E1cB Very High

Safety & Handling
Hazard Classification: Corrosive, Irritant.[4][5][6]
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Skin/Eye Contact: Causes severe burns and eye damage.[4] The hydrolysis product

(chloromethanesulfonic acid) is a strong acid.

Inhalation: Destructive to mucosal membranes.

Reactivity: Reacts violently with strong bases and oxidizing agents.

PPE Requirements:

Nitrile gloves (Double gloving recommended).

Chemical splash goggles and face shield.

Fume hood operation is mandatory due to the potential release of sulfenes and HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_trifluoromethanesulfonate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1139%2Fv91-309
https://www.researchgate.net/publication/40793005_Vicarious_nucleophilic_substitution_of_hydrogen_vs_ANRORC-type_ring_transformation_in_reactions_of_124-triazines_with_a-halocarbanions_Novel_route_to_functionalized_pyrazoles
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.3998%2Fark.5550190.0005.309
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Far00013a002
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F1988%2FP2%2FP29880000621
https://www.benchchem.com/product/b3379598?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 16156-59-5|Phenyl methanesulfonate|BLD Pharm [bldpharm.com]

2. researchgate.net [researchgate.net]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. Phenyl Trifluoromethanesulfonate | C7H5F3O3S | CID 548641 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Phenyl p-toluenesulfonate | C13H12O3S | CID 223146 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Phenyl Methanesulfonate | C7H8O3S | CID 316170 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Structure, Reactivity, and Mechanistic
Pathways of Phenyl Chloromethanesulfonate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3379598/docs#technical-guide-structure-
reactivity-and-mechanistic-pathways-of-phenyl-chloromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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